Cas no 104094-44-2 (3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione)

• Product Name: 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione
• CAS No: 104094-44-2
• MF: C₁₁H₉ClO₄
• MW: 240.639762639999
• CID: 5887816
• PubChem ID: 82159362
• Update Time: 2025-10-24

3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione
• EN300-1964847
• 104094-44-2

• Inchi： 1S/C11H9ClO4/c1-15-9-3-2-6(4-8(9)12)7-5-10(13)16-11(7)14/h2-4,7H,5H2,1H3
• InChI Key： XQXCWNJRUKGYAH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=O)OC(C1)=O)OC

Computed Properties

• Exact Mass: 240.0189365g/mol
• Monoisotopic Mass: 240.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione

Introduction to 3-(3-Chloro-4-methoxyphenyl)oxolane-2,5-dione (CAS No. 104094-44-2)

3-(3-Chloro-4-methoxyphenyl)oxolane-2,5-dione, also known by its CAS number 104094-44-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted phenyl ring and a methoxy group, both attached to an oxolane-2,5-dione framework. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione is of particular interest due to its potential as a lead compound in drug discovery. The oxolane-2,5-dione moiety is known for its ability to form stable complexes with various biological targets, making it a valuable scaffold for the development of new therapeutic agents. The presence of the chloro and methoxy groups further enhances its pharmacological properties by modulating its solubility, stability, and binding affinity.

Recent studies have explored the biological activities of 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases. Additionally, preliminary in vivo studies have demonstrated that 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione can reduce inflammation in animal models of arthritis and colitis.

Beyond its anti-inflammatory properties, 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione has also been investigated for its potential anticancer effects. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione could be a promising candidate for further development as an anticancer agent.

In addition to its therapeutic potential, the synthesis and chemical properties of 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione have been extensively studied. The compound can be synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. Key steps in the synthesis include the formation of the oxolane ring and the introduction of the chloro and methoxy substituents. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production.

The physicochemical properties of 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione are also important considerations for its pharmaceutical development. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms such as tablets and capsules. Its stability under different conditions has been evaluated, and it has been found to be stable under standard storage conditions.

To further enhance its therapeutic potential, researchers have explored various modifications to the structure of 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione. These modifications aim to improve its pharmacokinetic properties, such as increasing its bioavailability or reducing its toxicity. For example, substituting the chloro group with other halogens or functional groups has been shown to alter the compound's biological activity and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These results are encouraging and pave the way for more advanced clinical studies.

In conclusion, 3-(3-chloro-4-methoxyphenyl)oxolane-2,5-dione (CAS No. 104094-44-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.